Cas no 1443348-63-7 (1-(3,5-DIFLUORO-4-(PENTYLOXY)PHENYL)ETHANOL)

• Product Name: 1-(3,5-DIFLUORO-4-(PENTYLOXY)PHENYL)ETHANOL
• CAS No: 1443348-63-7
• MF: C₁₃H₁₈F₂O₂
• MW: 244.277631282806
• MDL: MFCD22372842
• CID: 5180240
• Update Time: 2026-03-05

1-(3,5-DIFLUORO-4-(PENTYLOXY)PHENYL)ETHANOL Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-DIFLUORO-4-(PENTYLOXY)PHENYL)ETHANOL
• Benzenemethanol, 3,5-difluoro-α-methyl-4-(pentyloxy)-

• MDL： MFCD22372842
• Inchi： 1S/C13H18F2O2/c1-3-4-5-6-17-13-11(14)7-10(9(2)16)8-12(13)15/h7-9,16H,3-6H2,1-2H3
• InChI Key： XAZJVSDUHWKHRO-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC(F)=C(OCCCCC)C(F)=C1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Additional information on 1-(3,5-DIFLUORO-4-(PENTYLOXY)PHENYL)ETHANOL

Comprehensive Overview of 1-(3,5-DIFLUORO-4-(PENTYLOXY)PHENYL)ETHANOL (CAS No. 1443348-63-7): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 1-(3,5-DIFLUORO-4-(PENTYLOXY)PHENYL)ETHANOL (CAS No. 1443348-63-7) has garnered significant attention due to its unique molecular structure and versatile applications. This fluorinated aromatic alcohol, characterized by its pentyloxy and difluorophenyl moieties, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Its CAS number 1443348-63-7 is frequently searched in scientific databases, reflecting its relevance in R&D and industrial workflows.

The compound’s fluorine-substituted phenyl ring enhances its stability and lipophilicity, making it invaluable for designing bioactive molecules. Researchers often explore its potential in drug discovery, particularly for targeting enzymes or receptors where fluorine’s electronegativity plays a pivotal role. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

From a commercial perspective, 1-(3,5-DIFLUORO-4-(PENTYLOXY)PHENYL)ETHANOL is often discussed alongside high-value intermediates and custom synthesis services. Its demand correlates with advancements in precision medicine and crop protection, where tailored chemical entities are essential. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, ensuring compliance with stringent industry standards.

Emerging discussions in online forums highlight queries such as "synthetic routes for CAS 1443348-63-7" and "scalability of fluorinated phenols." These reflect the compound’s technical complexity and the need for scalable production methods. Additionally, its patent landscape is a hot topic, with several filings covering derivatives for niche applications.

In material science, the pentyloxy chain in 1-(3,5-DIFLUORO-4-(PENTYLOXY)PHENYL)ETHANOL contributes to solubility adjustments in polymer matrices, aiding innovations in OLEDs and liquid crystals. This dual utility—pharmaceutical and material—positions it as a multifunctional building block, a term increasingly searched in conjunction with fluorinated compounds.

To address common user questions: The compound’s storage conditions (typically under inert atmospheres) and handling precautions are detailed in safety data sheets, while its price volatility is tied to raw material availability. Regulatory compliance, especially under REACH and FDA guidelines, further underscores its controlled yet expanding market presence.

In summary, 1-(3,5-DIFLUORO-4-(PENTYLOXY)PHENYL)ETHANOL exemplifies the intersection of innovation and practicality. Its CAS 1443348-63-7 identifier remains a keystone for researchers navigating the fluorochemical space, driven by both academic curiosity and industrial demand.